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Compound of Interest

Compound Name: Carbetamide

Cat. No.: B1668348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the environmental fate of two widely

used herbicides: Carbetamide and Trifluralin. Understanding the persistence, mobility,

degradation, and ecotoxicity of these compounds is crucial for assessing their environmental

impact and ensuring their safe and responsible use. This document summarizes key

quantitative data, outlines experimental protocols for their assessment, and visualizes

important pathways and workflows.

Executive Summary
Carbetamide and Trifluralin are both pre-emergent herbicides used for the control of annual

grasses and broadleaf weeds. However, their physicochemical properties and, consequently,

their environmental fate, differ significantly. Trifluralin is characterized by its high persistence in

soil, low mobility, and high toxicity to aquatic organisms. In contrast, Carbetamide generally

exhibits lower persistence, higher mobility in soil, and moderate aquatic toxicity. These

differences are critical for environmental risk assessment and the development of sustainable

agricultural practices.

Comparative Data on Environmental Fate
The following tables summarize the key environmental fate parameters for Carbetamide and

Trifluralin, based on available experimental data.
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Table 1: Persistence of Carbetamide and Trifluralin

Parameter Carbetamide Trifluralin Source(s)

Soil Half-Life (DT50)

23 - 44 days

(untreated soil); as

low as 5.4 - 10.2 days

in previously treated

soil due to enhanced

microbial degradation.

45 - 180 days; can be

longer in soils with

high organic matter

and clay content.

[1]

Water Half-Life Moderately persistent

1 - 2 days (in

water/sediment

system, partitions to

sediment)

[2]

Photodegradation
Subject to

photodegradation.

Readily degraded by

sunlight on surfaces.
[3]

Hydrolysis
Susceptible to

hydrolysis.

Stable to hydrolysis

under environmentally

relevant pH

conditions.

[2]

Table 2: Mobility of Carbetamide and Trifluralin
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Parameter Carbetamide Trifluralin Source(s)

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

34 - 150 mL/g (weak

to moderate sorption)

7,200 - 13,000 mL/g

(strong sorption,

immobile)

[4]

Water Solubility High (e.g., 500 mg/L)
Low (0.2 - 0.4 mg/L at

25°C)

Leaching Potential

High, especially in

soils with low organic

matter.

Low, strongly binds to

soil particles.

Volatility (Henry's Law

Constant)
Relatively volatile.

4.0 Pa·m³/mol

(somewhat volatile)

Table 3: Ecotoxicity of Carbetamide and Trifluralin

Organism Group Carbetamide Trifluralin Source(s)

Fish (96-hr LC50) Moderately toxic

Highly toxic (e.g., 8.4 -

2200 µg/L for various

species)

Aquatic Invertebrates

(48-hr EC50)
Moderately toxic

Highly toxic (e.g., 37 -

2200 µg/L for various

species)

Algae (EC50) Low toxicity

Toxic (e.g., 335.5 µg/L

for Chlamydomonas

eugametos)

Birds (LD50) Moderately toxic
Practically non-toxic

(LD50 > 2000 mg/kg)

Earthworms Moderately toxic
Toxic at high

concentrations

Bioaccumulation

Potential
High potential

High potential (BCF

up to 1000)
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Degradation Pathways
The breakdown of Carbetamide and Trifluralin in the environment occurs through various biotic

and abiotic processes. Microbial degradation is a key pathway for both herbicides.

Carbetamide Degradation
Carbetamide is primarily degraded in the soil by microorganisms. Repeated applications can

lead to an enrichment of specific microbes capable of utilizing Carbetamide as a carbon and

nitrogen source, resulting in its accelerated degradation. The primary metabolic process

involves the hydrolysis of the carbamate linkage.

Carbetamide Microbial Hydrolysis

Aniline derivative

Ethylamine

Mineralization (CO2)

Further degradation

Further degradation

Click to download full resolution via product page

Caption: Simplified microbial degradation pathway of Carbetamide in soil.

Trifluralin Degradation
Trifluralin degradation is more complex, involving both microbial and abiotic processes. In soil,

microbial degradation proceeds via two main pathways: dealkylation of the N-propyl groups

and reduction of the nitro groups. Photodegradation is also a significant dissipation route for

Trifluralin present on the soil surface.
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Caption: Major degradation pathways of Trifluralin in the environment.

Experimental Protocols
The following sections outline generalized experimental protocols for assessing the

environmental fate of herbicides like Carbetamide and Trifluralin. These are based on

internationally recognized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD).

Soil Persistence (Aerobic Degradation)
This protocol is a laboratory-based study to determine the rate of aerobic degradation of the

herbicide in soil, following principles of OECD Guideline 307.

Objective: To determine the half-life (DT50) of the herbicide in soil under controlled aerobic

conditions.

Methodology:
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Soil Collection and Preparation: Collect fresh, sieved (<2 mm) agricultural soil with known

characteristics (pH, organic carbon content, texture).

Test Substance Application: Apply the radiolabeled or non-labeled herbicide to the soil at a

concentration relevant to its agricultural use.

Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g.,

20°C) and moisture content (e.g., 40-60% of maximum water holding capacity). Maintain

aerobic conditions by ensuring adequate air exchange.

Sampling: Collect soil samples at predetermined intervals over the incubation period.

Extraction: Extract the herbicide and its potential metabolites from the soil samples using an

appropriate solvent (e.g., acetonitrile/water for Carbetamide, methanol or acetonitrile for

Trifluralin).

Analysis: Quantify the concentration of the parent herbicide and major metabolites in the

extracts using a suitable analytical technique (e.g., HPLC-DAD for Carbetamide, GC-ECD

or LC-MS/MS for Trifluralin).

Data Analysis: Plot the concentration of the herbicide over time and calculate the

degradation rate and DT50 value using appropriate kinetic models (e.g., first-order kinetics).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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